Methyl 4-bromo-3-chloro-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 4-bromo-3-chloro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C10H6BrClO2S/c1-14-10(13)9-8(12)7-5(11)3-2-4-6(7)15-9/h2-4H,1H3
• InChI Key: RZDOEPMYBVRGPM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(S1)C=CC=C2Br)Cl
• Molecular Formula: C10H6BrClO2S
• Molecular Weight: 305.58 g/mol
• CAS No.: 725226-80-2

Description

“Methyl 4-bromo-3-chloro-1-benzothiophene-2-carboxylate” is a chemical compound that has been used as a reactant in the preparation of oxopyrrolidinylaminobenzenecarbohydroxamic acids, which are histone deacetylase inhibitors. It has a molecular formula of C8H6BrClO2.

Scientific Research Applications

Electrochemical Studies

Methyl 3-halo-1-benzothiophene-2-carboxylates, including variants such as methyl 4-bromo-3-chloro-1-benzothiophene-2-carboxylate, have been the subject of electrochemical studies. Notably, these studies have elaborated on the preparative methods of synthesis for these compounds, and have investigated their electrochemical behavior in anhydrous dimethylformamide. The research delved into the reduction and dimer products of these compounds, exploring the mechanisms involved, such as the ECE (electron - chemical step - electron) and EDim (electron - dimer formation) mechanisms. This has implications for the understanding of the electrochemical properties and potential applications of these compounds in various fields, such as material science and energy storage (Rejňák et al., 2004).

Synthesis of New Heterocyclic Systems

The compound has also been involved in the synthesis of new heterocyclic systems. Specifically, methyl 2-(bromomethyl)thiophene-3-carboxylates have reacted with substituted 2-hydroxybenzonitriles to produce methyl 2-[(2-cyanophenoxy)methyl]thiophene-3-carboxylates. These compounds have then undergone tandem cyclization to form benzo[4,5]furo[3,2-b]thieno[2,3-d]pyridin-4(5H)-ones. This showcases the compound's utility in the creation of complex and novel heterocyclic structures, which can have wide-ranging applications in pharmaceuticals, materials science, and chemical research (Yagodkina-Yakovenko et al., 2018).

Chemical Transformations and Synthesis

Moreover, this compound and its derivatives have been key in studying various chemical transformations. This includes the study of mono- and di-alkyl ethers of thiotetronic and α-halogenothiotetronic acids, providing insights into chemical reactions and synthesis methods relevant in organic chemistry and potential pharmaceutical applications (Corral & Lissavetzky, 1984).